7-Hydroxy-2-(3-hydroxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)chroman-4-one

• IUPAC Name: 7-hydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C21H22O10/c22-8-17-18(26)19(27)20(28)21(31-17)30-14-4-1-9(5-13(14)25)15-7-12(24)11-3-2-10(23)6-16(11)29-15/h1-6,15,17-23,25-28H,7-8H2/t15?,17-,18-,19+,20-,21-/m1/s1
• InChI Key: IZSIDOQEKACQPC-UZQFATADSA-N
• Canonical SMILES: C1C(OC2=C(C1=O)C=CC(=C2)O)C3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)O
• Isomeric SMILES: C1C(OC2=C(C1=O)C=CC(=C2)O)C3=CC(=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O
• Molecular Formula: C21H22O10
• Molecular Weight: 434.4 g/mol
• CAS No.: 1442113-42-9

Description

7-Hydroxy-2-(3-hydroxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)chroman-4-one, also known as this compound, is a useful research compound. Its molecular formula is C21H22O10 and its molecular weight is 434.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 434.12129689 g/mol and the complexity rating of the compound is 631. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been used in the synthesis of complex chemical structures, demonstrating its potential as a building block in organic synthesis. For instance, it has been involved in the creation of specific polyketide spiroketals with high stereo- and enantioselectivity (Meilert, Pettit, & Vogel, 2004).
• Detailed structural analysis of compounds related to this molecule has been performed, providing insights into their conformational characteristics. This includes the study of internal hydrogen bonds and the prevalent half-chair conformation of the pyran ring in similar compounds (Alex, Srinivasan, Krishnasamy, Suresh, Iyer, & Iyer, 1993).

Novel Compound Synthesis

• It has been used in the synthesis of new sugar imine molecules, indicating its utility in the creation of novel chemical entities. This synthesis used the concept of click chemistry, showcasing the versatility of this compound in modern organic synthesis (Mohammed, Kadhum, Mohammed, & Al Rekabi, 2020).
• Additionally, its derivatives have been utilized in the synthesis of novel bis(1,2-dihydro-4-hydroxy-2-oxoquinolin-3-yl)methanes, highlighting its role in green chemistry applications (Aghazadeh & Nikpassand, 2019).

Biochemical Research

• This compound has been involved in research on novel amide alkaloids with potential anti-inflammatory activities, suggesting its relevance in medicinal chemistry and drug discovery (Lan, Ying, Guo, Duan, Cui, Leng, & Ying, 2021).
• It has also been a part of studies focusing on the synthesis of specific enzyme inhibitors, which is crucial for understanding various biological pathways and for drug development (Hoffman, Alberts, Cragoe, Deana, Evans, Gilfillan, Gould, Huff, Novello, & Prugh, 1985).

Material Science and Nanotechnology

• The compound's derivatives have been used in the creation of magnetically recoverable nanocatalysts, showcasing its potential in the field of nanotechnology and sustainable material science (Aghazadeh & Nikpassand, 2019).